(1R,4S,4'E,5'S,6R,8R,10E,13R,14E,16E,20R,21R,24S)-21,24-dihydroxy-4'-methoxyimino-5',11,13,22-tetramethyl-6'-[(E)-4-methylpent-2-en-2-yl]spiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one

• Molecular Formula: C37H53NO8
• Molecular Weight: 639.8 g/mol
• IUPAC Name: (1R,4S,4'E,5'S,6R,8R,10E,13R,14E,16E,20R,21R,24S)-21,24-dihydroxy-4'-methoxyimino-5',11,13,22-tetramethyl-6'-[(E)-4-methylpent-2-en-2-yl]spiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one
• InChI: InChI=1S/C37H53NO8/c1-21(2)14-25(6)33-26(7)31(38-42-8)19-36(46-33)18-29-17-28(45-36)13-12-23(4)15-22(3)10-9-11-27-20-43-34-32(39)24(5)16-30(35(40)44-29)37(27,34)41/h9-12,14,16,21-22,26,28-30,32-34,39,41H,13,15,17-20H2,1-8H3/b10-9+,23-12+,25-14+,27-11+,38-31+/t22-,26-,28+,29-,30-,32+,33?,34+,36-,37+/m0/s1
• InChI Key: YZBLFMPOMVTDJY-BFPKLJSTSA-N
• Isomeric SMILES: C[C@@H]\1C/C(=C/C[C@@H]2C[C@@H](C[C@@]3(O2)C/C(=N\OC)/[C@@H](C(O3)/C(=C/C(C)C)/C)C)OC(=O)[C@@H]4C=C([C@H]([C@@H]5[C@]4(/C(=C/C=C1)/CO5)O)O)C)/C
• SMILES: CC1CC(=CCC2CC(CC3(O2)CC(=NOC)C(C(O3)C(=CC(C)C)C)C)OC(=O)C4C=C(C(C5C4(C(=CC=C1)CO5)O)O)C)C
• Pictograms: Acute Toxic; Irritant; Health Hazard; Environmental Hazard
• synonyms: 5-hydroxymilbemycin beta7; CL 301,423; CL 301423; Cydectin; milbemectin; milbemycin; milbemycin A3; milbemycin A4; milbemycin alpha1; milbemycin alpha10; milbemycin alpha11; milbemycin alpha13; milbemycin alpha14; milbemycin alpha15; milbemycin alpha2; milbemycin alpha3; milbemycin alpha4; milbemycin alpha5; milbemycin alpha6; milbemycin alpha7; milbemycin alpha8; milbemycin alpha9; milbemycin B; milbemycin beta1; milbemycin beta12; milbemycin beta2; milbemycin beta3; milbemycin D; milbemycins; moxidectin

Description

Moxidectin is a macrocyclic lactone derived from Streptomyces cyanogriseus with antiparasitic activity. Upon administration, moxidectin may bind to glutamate-gated chloride channels (GluCl), gamma-aminobutyric acid (GABA) receptors and/or ATP-binding cassette (ABC) transporters expressed on nematode neurons and pharyngeal muscle cells. As a result, neurons or muscle cells remain at either hyperpolarization or depolarization state, thereby resulting in muscle paralysis. Moxidectin reduces the motility and fertility of the parasite and its excretion of immunomodulatory proteins, and inhibits the release of microfilariae.

Scientific Research Applications

Non-iterative Asymmetric Synthesis

The compound has been studied for its potential in non-iterative asymmetric synthesis of polyketide spiroketals, a process that is both stereoselective and enantioselective. This synthesis is essential for producing compounds with specific molecular configurations, which is critical in pharmaceutical and chemical industries for creating targeted therapeutics and complex molecules (Meilert, Pettit, & Vogel, 2004).

Expeditious Asymmetric Synthesis

Another research application involves an expeditious asymmetric synthesis approach to create polyfunctional 1,7-dioxaspiro[5.5]undecanes. This synthesis method provides quicker access to complex spiroketal structures, which are important in developing new chemical entities for various applications, including pharmaceuticals (Gerber‐Lemaire & Vogel, 2004).

Inhibitors of Androgen Biosynthesis

Research has also explored its derivatives as potential inhibitors of androgen biosynthesis, indicating potential applications in treating conditions related to androgen levels, such as prostate cancer (Djigoué, Simard, Kenmogne, & Poirier, 2012).

Synthesis of Spiroveticane Phytoalexins

The compound has been utilized in synthetic studies on spirovetivane phytoalexins. These studies are significant for the synthesis of naturally occurring compounds that may have applications in agriculture and pharmaceuticals (Iwata et al., 1988).